2-[[6-(4-Morpholinyl)-4-oxo-3-(phenylmethyl)-2-quinazolinyl]thio]acetic acid ethyl ester

• IUPAC Name: ethyl 2-(3-benzyl-6-morpholin-4-yl-4-oxoquinazolin-2-yl)sulfanylacetate
• InChI: InChI=1S/C23H25N3O4S/c1-2-30-21(27)16-31-23-24-20-9-8-18(25-10-12-29-13-11-25)14-19(20)22(28)26(23)15-17-6-4-3-5-7-17/h3-9,14H,2,10-13,15-16H2,1H3
• InChI Key: WUSGLHPQYXIUHS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CSC1=NC2=C(C=C(C=C2)N3CCOCC3)C(=O)N1CC4=CC=CC=C4
• Molecular Formula: C23H25N3O4S
• Molecular Weight: 439.5 g/mol

Description

“2-[[6-(4-Morpholinyl)-4-oxo-3-(phenylmethyl)-2-quinazolinyl]thio]acetic acid ethyl ester” is a chemical compound with the molecular formula C23H25N3O4S. It is a member of quinazolines.

Molecular Structure Analysis

The molecular structure of this compound involves a quinazolinyl group attached to a morpholinyl group and a phenylmethyl group. The exact 3D conformer and 2D structure can be found in chemical databases.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 508.6 g/mol. Other physical and chemical properties such as solubility, melting point, boiling point, etc., are not specified in the available resources.

Scientific Research Applications

Synthesis and Characterization

The compound has been a focal point in the synthesis of various bioactive agents. For instance, it's involved in the synthesis of hydrazone derivatives acting as biologically active agents. These derivatives have been synthesized by condensing indoline diones with phenoxy acetic acid hydrazides, leading to compounds screened for antibacterial, enzyme inhibitory, and antiviral activities (Sen Gupta & Rastogi, 1986).

Additionally, the compound has been used in creating 1,3,4-oxadiazole compounds, noted for their significant pharmacological activities. In a study, these compounds were synthesized and evaluated for antimicrobial and hemolytic activity, showing variable activity levels against selected microbial species (Gul et al., 2017).

Biological Activity

The compound's derivatives have shown promising biological activities. Quinazolinylbenzoic acid, a precursor for synthesizing heterocyclic systems, was used to synthesize quinazolinone derivatives. These derivatives were evaluated for antibacterial and antifungal activities, where some demonstrated high activity (El-Shenawy, 2017).

Moreover, novel 2-(2-(4-((3,4-Dihydro-4-oxo-3-aryl quinazolin-2-yl)methyl)piperazin-1-yl)acetoyloxy)-2-phenyl Acetic Acid Esters were synthesized, supported by spectral and analytical data. These compounds hold potential for further biological screening and application trials (Acharyulu et al., 2009).

Antibacterial Activity

Several new derivatives containing quinazolin-4-one and oxadiazolin-5-thione moieties were synthesized and evaluated for their antibacterial activity. The morpholino derivatives, in particular, showed encouraging antibacterial activity (Ahmed et al., 2007).